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Compound of Interest

1-(2-Methoxyphenyl)azo-2-
naphthol-d3

Cat. No.: B12394262

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Methoxyphenyl)azo-2-
naphthol-d3, a deuterated analog of the azo dye Sudan Red G. The inclusion of deuterium
isotopes offers a valuable tool for various analytical and research applications, particularly in
metabolic studies and as an internal standard.

Core Quantitative Data

The key physicochemical properties of 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated
form are summarized below. The primary difference lies in the molecular weight, which is
increased by the substitution of three hydrogen atoms with deuterium atoms in the methoxy

group.

1-(2-Methoxyphenyl)azo-2-  1-(2-Methoxyphenyl)azo-2-

Property

naphthol naphthol-d3
Molecular Formula C17H14N202 C17H11D3N202
Molecular Weight ( g/mol ) 278.3053[1] 281.32[2][3]
Deuterium Atomic Weight (Da) N/A 2.014[4]
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Synthesis and Experimental Protocols

The synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated analog typically
involves a diazo coupling reaction. Below is a generalized experimental protocol for the
synthesis of the non-deuterated compound, which can be adapted for the deuterated version
by using a deuterated precursor.

Azo Coupling Reaction Protocol:
» Diazotization of 2-Methoxyaniline:

o Dissolve 2-methoxyaniline in a solution of hydrochloric acid and water, and cool the
mixture to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 2-
methoxyaniline solution. Maintain the temperature below 5 °C to ensure the stability of the
resulting diazonium salt.

o Stir the mixture for approximately 30 minutes after the addition is complete to ensure full
diazotization.

e Coupling with 2-Naphthol:

o In a separate vessel, dissolve 2-naphthol in an aqueous sodium hydroxide solution. This
will form the sodium salt of 2-naphthol, which is more reactive.

o Cool the 2-naphthol solution to 0-5 °C.

o Slowly add the previously prepared diazonium salt solution to the 2-naphthol solution. A
colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol should form immediately.

o Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the completion
of the coupling reaction.

e |solation and Purification:

o Filter the crude product using vacuum filtration and wash it with cold water to remove any
unreacted salts.
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o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or acetic acid, to obtain the final product with high purity.

To synthesize 1-(2-Methoxyphenyl)azo-2-naphthol-d3, one would start with 2-
(trideuteriomethoxy)aniline in the diazotization step.

Logical Relationship: Isotopic Labeling

The relationship between the standard compound and its deuterated analog is fundamental to
its application. The following diagram illustrates this simple but crucial relationship.

1-(2-Methoxyphenyl)azo-2-naphthol
(C17H14N202)

sotopic Substitution
(3H -> 3D)

1-(2-Methoxyphenyl)azo-2-naphthol-d3
(C17H11D3N202)

Isotopic Labeling of 1-(2-Methoxyphenyl)azo-2-naphthol

Click to download full resolution via product page
Caption: Relationship between the non-deuterated and deuterated forms.

Experimental Workflow: Azo Dye Synthesis

The synthesis of azo dyes like 1-(2-Methoxyphenyl)azo-2-naphthol follows a well-established
two-step process. The diagram below outlines the general workflow.
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Step 1: Diazotization

Aniline Derivative Sodium Nitrite (NaNO2)
(e.g., 2-Methoxyaniline) + Acid (e.g., HCI)

Reacts with orms

Step 2: Azo Coupling

] : Coupling Agent
we:with
Y

Azo Dye
(e.g., 1-(2-Methoxyphenyl)azo-2-naphthol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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